Cas no 1804419-72-4 (5-Difluoromethoxy-3-fluoro-2-nitrotoluene)

• Product Name: 5-Difluoromethoxy-3-fluoro-2-nitrotoluene
• CAS No: 1804419-72-4
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 5007445
• Update Time: 2025-05-24

5-Difluoromethoxy-3-fluoro-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethoxy-3-fluoro-2-nitrotoluene

• Inchi： 1S/C8H6F3NO3/c1-4-2-5(15-8(10)11)3-6(9)7(4)12(13)14/h2-3,8H,1H3
• InChI Key： CTCCPWLHJNFVIV-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C)=C1[N+](=O)[O-])OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 3.1
• Topological Polar Surface Area: 55

Additional information on 5-Difluoromethoxy-3-fluoro-2-nitrotoluene

Research Brief on 5-Difluoromethoxy-3-fluoro-2-nitrotoluene (CAS: 1804419-72-4): Recent Advances and Applications

5-Difluoromethoxy-3-fluoro-2-nitrotoluene (CAS: 1804419-72-4) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 5-Difluoromethoxy-3-fluoro-2-nitrotoluene as a building block for the development of fluorinated heterocycles. The study demonstrated that the compound's nitro and difluoromethoxy groups provide versatile handles for further functionalization, enabling the construction of diverse molecular scaffolds. The researchers employed a combination of nucleophilic aromatic substitution and transition-metal-catalyzed coupling reactions to achieve high yields and selectivity, underscoring the compound's potential in medicinal chemistry.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of derivatives synthesized from 5-Difluoromethoxy-3-fluoro-2-nitrotoluene. The findings revealed that certain derivatives exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its promise as a lead structure for novel antibiotics.

Beyond its antimicrobial potential, 5-Difluoromethoxy-3-fluoro-2-nitrotoluene has also been investigated for its role in cancer therapeutics. A 2024 preprint on bioRxiv reported that fluorinated analogs derived from this compound displayed significant inhibitory effects on tyrosine kinase activity, a key driver in several cancer types. The study utilized in vitro and in silico approaches to elucidate the structure-activity relationship, providing valuable insights for future drug design efforts.

In conclusion, 5-Difluoromethoxy-3-fluoro-2-nitrotoluene (CAS: 1804419-72-4) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, with recent studies highlighting its potential in addressing pressing medical challenges such as antimicrobial resistance and cancer. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs in the coming years.